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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447 Get Quote

This technical guide provides a comprehensive overview of Methyl 3-methoxypropionate,

including its nomenclature, physicochemical properties, synthesis protocols, and key

applications. The information is intended for researchers, scientists, and professionals in drug

development and chemical manufacturing.

Nomenclature and Identification
1.1 IUPAC Name The internationally recognized IUPAC name for the compound is methyl 3-

methoxypropanoate[1][2].

1.2 Synonyms The compound is known by several other names in literature and commerce,

including:

Methyl 3-methoxypropionate[1][3]

3-Methoxypropionic acid methyl ester[1]

Methyl β-Methoxypropionate[2][3]

MMP[4]

m-PEG1-COOMe[3]

Methylmethoxypropanoate[3]
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Propanoic acid, 3-methoxy-, methyl ester[1][2]

1.3 Chemical Identifiers Key registry numbers and identifiers are crucial for unambiguous

identification.

Identifier Value

CAS Registry Number 3852-09-3[1][2][3]

EC Number 223-358-1

Beilstein/REAXYS 1744829

PubChem CID 19710[1]

InChI
InChI=1S/C5H10O3/c1-7-4-3-5(6)8-2/h3-4H2,1-

2H3[2][3]

SMILES COCCC(=O)OC[3]

Physicochemical Properties
Methyl 3-methoxypropionate is a colorless to pale yellow, clear liquid with a characteristic

mild, fruity odor[4][5]. It is an ester that possesses properties of both an ether and an ester,

contributing to its unique solvency characteristics[4]. The key physical and chemical properties

are summarized below.
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Property Value Source

Molecular Formula C5H10O3 [1][3][6]

Molecular Weight 118.13 g/mol [1][3]

Boiling Point 142-143 °C [3][6]

Density 1.009 g/mL at 25 °C [3][6]

Refractive Index n20/D 1.402 [3][6]

Flash Point 47 °C (116.6 °F) - closed cup

Water Solubility 428.60 g/L at 25 °C [3][5]

Vapor Pressure 9.73 - 16.00 hPa at 20-25 °C [3]

Synthesis and Manufacturing
The primary commercial route for synthesizing Methyl 3-methoxypropionate is the addition

reaction of methanol to methyl acrylate (MA), often catalyzed by an alkali metal alkoxide like

sodium methoxide[7][8]. This Michael addition reaction is an exothermic process requiring

careful temperature control[8].

This protocol is based on a common industrial method.

Materials:

Methanol (CH₃OH)

Methyl Acrylate (MA)

Catalyst: Sodium methoxide (CH₃ONa) or another suitable catalyst

Neutralizing Agent: Concentrated sulfuric acid or 85% phosphoric acid[7]

Nitrogen gas for inert atmosphere

Procedure:
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Reactor Setup: Charge the appropriate molar ratio of methanol and the sodium methoxide

catalyst into a suitable reactor equipped with strong stirring and a cooling system[7]. A typical

molar ratio of methanol to methyl acrylate is between 2:1 and 9:1[4][7].

Reaction Initiation: Under strong agitation, slowly add the required amount of methyl acrylate

to the reactor. The addition should be performed over several hours (e.g., at least 10 hours)

to control the exothermic reaction[7].

Reaction Conditions: Maintain the reaction temperature between 45-60 °C[7]. In other

variations, the reaction can be run at higher temperatures and pressures (e.g., 200°C and

2MPa)[4]. Continue the reaction for an additional 2-6 hours after the methyl acrylate addition

is complete to ensure maximum conversion[7].

Neutralization: After the reaction is complete, cool the mixture to below 35 °C. Slowly add a

neutralizing agent, such as concentrated sulfuric acid, to quench the catalyst[7].

Purification: The crude product is then purified. The primary goal is to first separate the

excess methanol, which has a much lower boiling point (64.7 °C) than the desired product

(143 °C) and the unreacted methyl acrylate (80.5 °C)[8]. This is typically achieved through a

series of distillation steps to obtain high-purity Methyl 3-methoxypropionate[7][8]. The final

product yield can range from 77% to over 88%[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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